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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

Capryl alcohol-d18, the deuterated form of 1-octanol, is a valuable compound in research and

development, particularly in tracer studies and as a solvent in NMR spectroscopy.[1][2] While

the substitution of hydrogen with deuterium has a minimal impact on its chemical reactivity, the

toxicological and hazardous properties are considered to be similar to its non-deuterated

counterpart, capryl alcohol (1-octanol).[3] Therefore, handling Capryl alcohol-d18 requires

adherence to standard laboratory safety protocols for flammable and irritant chemicals.

This guide provides comprehensive, step-by-step procedures for the safe handling, storage,

and disposal of Capryl alcohol-d18 to ensure the safety of laboratory personnel and to

maintain experimental integrity.

Key Safety and Physical Properties
A summary of the essential safety and physical data for Capryl alcohol is provided below. This

information is critical for a proper risk assessment before handling the substance.
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Property Value Citations

Chemical Formula C₈D₁₈O [4]

Molecular Weight 148.34 g/mol [4]

Appearance Colorless liquid [5]

Odor Strong floral odor [5]

Boiling Point 195 °C / 383 °F [5][6]

Melting Point -16 to -15 °C / 3.2 to 5 °F [5][6]

Flash Point
81 °C / 177.8 °F (Class IIIA

combustible liquid)
[5][6]

Autoignition Temp.
253 to 273 °C / 487.4 to 523.4

°F
[5][6]

Solubility

Insoluble in water; miscible

with alcohol, chloroform,

mineral oil

[5][6][7]

Primary Hazards
Combustible liquid, serious eye

irritant, skin irritant
[4][5][7][8]

GHS Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation), H402

(Harmful to aquatic life)

[4][7]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to minimizing exposure to Capryl
alcohol-d18. The following table outlines the recommended PPE for various laboratory

operations involving this chemical.
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Body Part
Personal Protective
Equipment (PPE)

Rationale and Citations

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, as

Capryl alcohol can cause skin

irritation.[5][7][8][9]

Eyes

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes

that can cause serious eye

irritation.[5][7][8][9]

Body
Laboratory coat or other

protective clothing.

To prevent contamination of

personal clothing.[5][7][8][9]

Respiratory

Generally not required with

adequate ventilation. A

NIOSH-approved respirator

may be necessary for large

spills or in poorly ventilated

areas.[8][9][10]

To prevent inhalation of vapors

which can cause respiratory

tract irritation.[8] Use in a

chemical fume hood is

recommended.[10]

Operational Plan for Safe Handling
Adherence to a standardized operational plan is crucial for minimizing risks. The following step-

by-step guide outlines the best practices for handling Capryl alcohol-d18.

Preparation and Handling
Ventilation: Always handle Capryl alcohol-d18 in a well-ventilated area, preferably within a

chemical fume hood.[8][10]

PPE: Before handling, ensure all required PPE is worn correctly.

Incompatible Materials: Keep the chemical away from strong oxidizing agents, acids, and

acid chlorides.[5]

Ignition Sources: As a combustible liquid, keep it away from open flames, hot surfaces, and

sparks.[5][6]
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] To

avoid isotopic contamination, consider storing under an inert atmosphere like nitrogen or

argon.[11]

Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate: If the spill is large, evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition from the area.[5][6]

Containment: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain

the spill. Do not use combustible materials like sawdust.

Collection: Carefully sweep up the absorbed material and place it into a sealed, appropriately

labeled container for disposal.[5]

Decontamination: Wash the spill site with soap and water once the material has been

removed.[5]

Disposal Plan
Proper disposal of Capryl alcohol-d18 is essential to prevent environmental contamination

and to comply with regulations.

Waste Classification: Capryl alcohol-d18 waste should be treated as hazardous chemical

waste.

Containerization: Collect waste in a clearly labeled, sealed container. Do not mix with other

waste streams unless compatible.

Deuterated Waste: For stable isotope-labeled compounds like Capryl alcohol-d18, no

special precautions beyond those for the non-labeled compound are typically required for

disposal.[12] However, some institutions may have specific protocols for deuterated waste.
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Regulatory Compliance: All chemical waste must be disposed of in accordance with local,

state, and federal regulations. Contact your institution's environmental health and safety

(EHS) department for specific guidance on disposal procedures.

Workflow for Handling Capryl Alcohol-d18
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Caption: Workflow for the safe handling and disposal of Capryl alcohol-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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